2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate

• Molecular Formula: C25H25BrN4O5S
• Molecular Weight: 573.5 g/mol
• IUPAC Name: [2-(7-acetyl-3-butylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-6-bromo-4-methoxyphenyl] acetate
• InChI: InChI=1S/C25H25BrN4O5S/c1-5-6-11-36-25-27-23-21(28-29-25)17-9-7-8-10-20(17)30(14(2)31)24(35-23)18-12-16(33-4)13-19(26)22(18)34-15(3)32/h7-10,12-13,24H,5-6,11H2,1-4H3
• InChI Key: PXTRTCQSJQZHCJ-UHFFFAOYSA-N
• SMILES: CCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=CC(=C4OC(=O)C)Br)OC)C(=O)C)N=N1
• Canonical SMILES: CCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C(=CC(=C4)OC)Br)OC(=O)C)C(=O)C)N=N1

Description

2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the benzoxazepine class of compounds and has been found to have a variety of interesting properties that make it a promising candidate for use in a wide range of research applications.

Mechanism of Action

The exact mechanism of action of 2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate is not yet fully understood. However, it is believed that the compound works by inhibiting certain enzymes or signaling pathways that are involved in disease progression. Researchers are actively studying the compound's mechanism of action in order to develop more effective drugs based on its structure.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and suppress the activity of certain viruses. These effects make the compound a promising candidate for the development of new drugs for the treatment of a wide range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate in lab experiments is its high potency and specificity. The compound has been found to have potent activity against a wide range of disease targets, making it a valuable tool for researchers who are studying these diseases. However, one limitation of using the compound in lab experiments is its complex synthesis method. Researchers who wish to use the compound in their own experiments will need to have access to specialized equipment and expertise in order to synthesize it.

Future Directions

There are many potential future directions for research on 2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate. Some possible areas of future research include:
- Further studies of the compound's mechanism of action in order to develop more effective drugs based on its structure.
- Studies of the compound's activity in animal models in order to assess its potential as a therapeutic agent.
- Development of new synthesis methods that are more efficient and cost-effective.
- Studies of the compound's safety profile in order to assess its potential for use in human clinical trials.
- Studies of the compound's activity in combination with other drugs in order to assess its potential as part of a combination therapy approach.

Synthesis Methods

The synthesis of 2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate is a complex process that involves multiple steps. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process has been well-documented in the scientific literature. Researchers who are interested in using this compound in their own research should consult the relevant literature to learn more about the synthesis method.

Scientific Research Applications

2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-bromo-4-methoxyphenyl acetate has been studied for a variety of scientific research applications. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases. This compound has been found to have potent activity against a wide range of disease targets, including cancer, inflammation, and infectious diseases.